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Compound of Interest

Compound Name:
2-(2-Aminothiazol-4-yl)acetic acid

hydrochloride

CAS No.: 66659-20-9

Cat. No.: B1282123

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sulfachloropyridazine is a sulfonamide antibiotic that has been a subject of scientific interest

due to its broad-spectrum antibacterial activity.[1] As a member of the sulfa drug family, it

functions by disrupting a crucial metabolic pathway in bacteria, making it effective against a

variety of Gram-positive and Gram-negative pathogens.[1] This guide provides a

comprehensive technical overview of sulfachloropyridazine, covering its synthesis,

physicochemical properties, detailed analytical characterization, mechanism of action, and

biological activities, including protocols for its study. While the initial inquiry pertained to the

molecular formula C5H7ClN2O2S, the lack of a well-characterized compound with this specific

formula necessitated a pivot to a structurally and functionally relevant molecule.

Sulfachloropyridazine, with the molecular formula C10H9ClN4O2S, serves as an excellent
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exemplar of a chlorinated, nitrogen- and sulfur-containing heterocyclic compound with

significant biological activity.[2]

Physicochemical Properties
Sulfachloropyridazine is an off-white to light yellow crystalline powder.[3] A comprehensive

understanding of its physicochemical properties is essential for its application in research and

development.

Property Value Source

Molecular Formula C10H9ClN4O2S [2]

Molecular Weight 284.72 g/mol [2]

CAS Number 80-32-0 [2]

Melting Point 186-187 °C [3]

pKa 6.10 (Uncertain) [3]

Solubility (at 298.15 K)

    in Water 0.035 mg/mL (at pH 7.4) [2]

    in 0.5 M NaOH 50 mg/mL [3]

    in 1,4-Dioxane High [4]

    in Acetone High [4]

    in Acetonitrile Moderate [4]

    in Ethyl Acetate Moderate [4]

    in Methanol Low [4]

    in Ethanol Low [4]

    in Isopropanol Low [4]

    in 1-Butanol Low [4]
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Synthesis and Purification
The synthesis of sulfachloropyridazine is typically achieved through the condensation of 4-

aminobenzenesulfonamide with 3,6-dichloropyridazine. A more modern approach involves the

reaction of 4-aminobenzene-1-sulfonyl chloride with an aminopyrazine derivative.[5]

Laboratory-Scale Synthesis Protocol
This protocol is adapted from established synthetic methods for sulfonamides.[6]

Materials:

4-aminobenzene-1-sulfonyl chloride

2-amino-6-chloropyrazine (a related starting material, adjust stoichiometry accordingly for 3-

amino-6-chloropyridazine if that is the intended reactant)

Toluene (or another suitable organic solvent)

An organic base (e.g., pyridine or triethylamine) or an inorganic base (e.g., potassium

carbonate)[3]

Sodium hydroxide solution

Hydrochloric acid

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-

aminobenzene-1-sulfonyl chloride and a slight molar excess of 3-amino-6-chloropyridazine in

toluene.

Slowly add the acid-binding agent (e.g., pyridine) to the reaction mixture.

Heat the mixture to a moderate temperature (e.g., 30-50 °C) and stir for 12-20 hours.[6] The

reaction progress can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.
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The crude product can be isolated by filtration and washed with water to remove impurities.

[5]

For further purification, the crude sulfachloropyridazine can be dissolved in a dilute sodium

hydroxide solution.[3]

The solution is then treated with activated charcoal to remove colored impurities and filtered.

The filtrate is acidified with hydrochloric acid to a pH of approximately 4-5 to precipitate the

purified sulfachloropyridazine.[3]

The precipitate is collected by filtration, washed with cold water, and dried under vacuum.

Diagram of Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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